Cas no 17616-33-0 (dimethyl N,N'-carbonylbis(carbamate))

• Product Name: dimethyl N,N'-carbonylbis(carbamate)
• CAS No: 17616-33-0
• MF: C₅H₈N₂O₅
• MW: 176.127421379089
• CID: 5102895
• Update Time: 2025-04-23

dimethyl N,N'-carbonylbis(carbamate) Chemical and Physical Properties

Names and Identifiers

• dimethyl N,N'-carbonylbis(carbamate)

• Inchi： 1S/C5H8N2O5/c1-11-4(9)6-3(8)7-5(10)12-2/h1-2H3,(H2,6,7,8,9,10)
• InChI Key： RAOJIZDFJMZZPO-UHFFFAOYSA-N
• SMILES： O(C)C(NC(NC(=O)OC)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 182
• XLogP3: 0.8
• Topological Polar Surface Area: 93.7

Additional information on dimethyl N,N'-carbonylbis(carbamate)

Dimethyl N,N'-Carbonylbis(Carbamate) (CAS No. 17616-33-0): A Comprehensive Overview

Dimethyl N,N'-carbonylbis(carbamate), commonly referred to by its CAS number 17616-33-0, is a versatile organic compound with significant applications in various industries. This compound, also known as dimethyl carbamate or carbamic acid dimethyl ester, has garnered attention due to its unique chemical properties and wide-ranging uses. Recent studies have further elucidated its potential in advanced materials science and sustainable chemistry, making it a subject of interest for researchers and industry professionals alike.

The molecular structure of dimethyl N,N'-carbonylbis(carbamate) consists of a central carbonyl group flanked by two methyl ester groups. This arrangement imparts the compound with both hydrophilic and hydrophobic characteristics, enabling it to participate in diverse chemical reactions. The compound is synthesized through the reaction of urea with methanol under specific catalytic conditions, a process that has been optimized in recent years to enhance yield and purity.

One of the most notable applications of dimethyl N,N'-carbonylbis(carbamate) is in the production of polyurethanes, where it serves as an intermediate in the synthesis of isocyanates. Recent advancements in polymer chemistry have highlighted its role in developing high-performance materials with improved mechanical properties and reduced environmental impact. Additionally, this compound is employed as a precursor in the synthesis of various pharmaceutical intermediates, showcasing its importance in drug discovery and development.

From an environmental perspective, dimethyl N,N'-carbonylbis(carbamate) has been studied for its potential role in carbon capture technologies. Researchers have explored its ability to act as a catalyst in carbon dioxide fixation processes, offering a sustainable approach to mitigating greenhouse gas emissions. These findings underscore the compound's versatility and its growing relevance in addressing global environmental challenges.

In terms of safety and handling, dimethyl N,N'-carbonylbis(carbamate) is classified as a mildly toxic substance, requiring appropriate precautions during storage and use. Recent studies have emphasized the importance of proper ventilation and personal protective equipment to minimize occupational exposure risks. Regulatory bodies have also established guidelines for its safe handling, ensuring compliance with international standards for chemical management.

The increasing demand for eco-friendly chemical solutions has positioned dimethyl N,N'-carbonylbis(carbamate) as a key player in green chemistry initiatives. Its ability to participate in biodegradable reactions and its compatibility with renewable feedstocks make it an attractive option for sustainable industrial processes. Ongoing research continues to uncover new applications, further solidifying its role in modern chemical manufacturing.

In conclusion, dimethyl N,N'-carbonylbis(carbamate) (CAS No. 17616-33-0) is a multifaceted compound with applications spanning materials science, pharmaceuticals, and environmental technology. Its unique chemical properties and adaptability to modern industrial needs make it a valuable asset across various sectors. As research progresses, this compound is poised to play an even greater role in driving innovation and sustainability within the chemical industry.